Cas no 518047-40-0 (tert-butyl 3-cyanomorpholine-4-carboxylate)

• Product Name: tert-butyl 3-cyanomorpholine-4-carboxylate
• CAS No: 518047-40-0
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• MDL: MFCD09863125
• CID: 821554
• PubChem ID: 21098190
• Update Time: 2025-06-26

tert-butyl 3-cyanomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-cyanomorpholine-4-carboxylate
• N-Boc-3-cyamorpholine
• N-Boc-3-cyanomorpholine
• 4-Boc-3-cyanomorpholine
• AB3363
• BH069
• tert-butyl 3-cyano-4-morpholinecarboxylate
• AKOS016002236
• 518047-40-0
• CS-0060966
• AS-44710
• MB69341
• Z1137167975
• tert-butyl3-cyanomorpholine-4-carboxylate
• MB69339
• SCHEMBL3086236
• QSBSEJKNKHZYKD-UHFFFAOYSA-N
• CHEMBL4557799
• 3-CYANO-MORPHOLINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
• EN300-70731
• F2147-1718
• 4-MORPHOLINECARBOXYLIC ACID, 3-CYANO-, 1,1-DIMETHYLETHYL ESTER
• DB-023210
• MFCD09863125
• DTXSID30610737
• AB53766

• MDL： MFCD09863125
• Inchi： 1S/C10H16N2O3/c1-10(2,3)15-9(13)12-4-5-14-7-8(12)6-11/h8H,4-5,7H2,1-3H3
• InChI Key： QSBSEJKNKHZYKD-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C#N)C1

Computed Properties

• Exact Mass: 212.11600
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.13
• Melting Point: 100-101 ºC
• Boiling Point: 340 ºC
• Flash Point: 160 ºC
• PSA: 62.56000
• LogP: 1.08378

tert-butyl 3-cyanomorpholine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 3-cyanomorpholine-4-carboxylate

tert-butyl 3-cyanomorpholine-4-carboxylate (CAS No. 518047-40-0)

tert-butyl 3-cyanomorpholine-4-carboxylate, also known by its CAS number 518047-40-0, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a morpholine ring with a cyano group and a tert-butyl ester moiety. The tert-butyl group provides steric bulk, while the cyano group introduces electron-withdrawing properties, making this compound highly functional for various applications.

Recent studies have highlighted the potential of tert-butyl 3-cyanomorpholine-4-carboxylate in drug discovery and development. Its ability to act as a bioisostere or a prodrug has been explored in several research articles, where it has shown promise in enhancing the pharmacokinetic properties of therapeutic agents. The morpholine ring, a six-membered heterocycle containing oxygen and nitrogen atoms, is known for its stability and ability to form hydrogen bonds, making it an attractive scaffold for medicinal chemists.

In addition to its role in pharmaceuticals, tert-butyl 3-cyanomorpholine-4-carboxylate has found applications in polymer chemistry. Researchers have utilized this compound as a building block for synthesizing advanced polymers with tailored properties, such as improved thermal stability and mechanical strength. The cyano group's ability to engage in π-interactions has been leveraged to create materials with enhanced electronic properties, which are valuable in the field of optoelectronics.

The synthesis of tert-butyl 3-cyanomorpholine-4-carboxylate involves a multi-step process that typically starts with the preparation of morpholine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the principles of green chemistry. For instance, the use of transition metal catalysts has facilitated the formation of the morpholine ring under mild conditions, reducing the overall environmental footprint of the synthesis process.

From a toxicological perspective, studies have shown that tert-butyl 3-cyanomorpholine-4-carboxylate exhibits low acute toxicity in experimental models. However, long-term exposure studies are still required to fully understand its safety profile. Regulatory agencies have classified this compound based on its physicochemical properties and biological activity, ensuring that its use complies with international safety standards.

In terms of environmental impact, tert-butyl 3-cyanomorpholine-4-carboxylate demonstrates moderate biodegradability under aerobic conditions. Efforts are ongoing to develop recycling strategies and sustainable disposal methods for this compound, particularly given its increasing demand in industrial applications. Life cycle assessments (LCAs) have been conducted to evaluate its environmental footprint across different stages of production and use.

Looking ahead, the demand for tert-butyl 3-cyanomorpholine-4-carboxylate is expected to grow due to its expanding range of applications in specialty chemicals and advanced materials. Its unique combination of structural features makes it an ideal candidate for further exploration in areas such as drug delivery systems and high-performance polymers.